Cas no 73736-50-2 (O-Desmethyl Astemizole)
O-Desmethyl Astemizole structure
O-Desmethyl Astemizole
73736-50-2
C27H29N4OF
444.54376
568950
O-Desmethyl Astemizole Properties
Names and Identifiers
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- Phenol,4-[2-[4-[[1-[(4-fluorophenyl)methyl]-1H-benzimidazol-2-yl]amino]-1-piperidinyl]ethyl]-
- O-Desmethyl Astemizole
- 4-[2-[4-[[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]amino]piperidin-1-yl]ethyl]phenol
- Phenol, 4-(2-(4-((1-((4-fluorophenyl)methyl)-1H-benzimidazol-2-yl)amin o)-1-piperidinyl)ethyl)-
- [14C]-Desmethylastemizole
- 1-(4-fluorobenzyl)-N-(1-(4-(2,2,2-trifluoroethoxy)phenylethyl)piperidin-4-yl)-1H-benzo[d]imidazol-2-amine
- 4-(2-(4-((1-(4-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)amino)piperidin-1-yl)ethyl)phenol
- 4-<2-<4-<<1-<(4-fluorophenyl)methyl>-1H-benzimidazol-2-yl>amino>-1-piperidinyl>ethyl>phe
- Demethylastemizole
- DESMETHEYLASTEMIZOLE
- Desmethylasteizole
- Desmethylastemizole
- O-Demethylastemizole
- R 44 271
- +Expand
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Computed Properties
- 444.23300
Experimental Properties
- 5.05920
- 53.32000
- 92-94°C
O-Desmethyl Astemizole Price
O-Desmethyl Astemizole Related Literature
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Haochong Wu,Qilu Yao,Chenxi Hu,Jianjun Long,Yuanlan Zhou,Zhang-Hui Lu Chem. Commun., 2023,59, 12116-12119
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Ravi Kumar Cheedarala,M. N. Prabhakar,Beom Gon Cho,Young Bin Park,Jung Il Song Mater. Adv., 2021,2, 4339-4351
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3. Back cover
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Jiayu Zeng,Ziming Li,Hui Jiang,Xuemei Wang Mater. Horiz., 2021,8, 2964-3008
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Fabian Stuhldreier,Tibor Kurtán,Attila Mándi,Sathishkumar Arumugam,Wenhan Lin,Björn Stork,Sebastian Wesselborg,Horst Weber,Birgit Henrich,Georgios Daletos,Peter Proksch RSC Adv., 2017,7, 5381-5393
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8. Bisulfate transport in hydrogels for self-healable and transparent thermoelectric harvesting films†Cheolhyun Cho,Byeonggwan Kim,Sienoh Park,Eunkyoung Kim Energy Environ. Sci., 2022,15, 2049-2060
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Ying Qin,Liang Sun,Xixuan Li,Qingqing Cao,Hao Wang,Xingfu Tang,Ling Ye J. Mater. Chem., 2011,21, 18003-18010
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